Cas no 1260783-73-0 (5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine)

• Product Name: 5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine
• CAS No: 1260783-73-0
• MF: C₆H₇F₃N₄
• MW: 192.141790628433
• CID: 1081839
• PubChem ID: 71748510
• Update Time: 2025-10-19

5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine
• DTXSID70857609
• 1260783-73-0
• SB57071
• DB-349651

• MDL： MFCD13193533
• Inchi： 1S/C6H7F3N4/c7-6(8,9)4-3(1-10)2-12-5(11)13-4/h2H,1,10H2,(H2,11,12,13)
• InChI Key： IZDXGXBLPREWJU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(N)N=1)CN)(F)F

Computed Properties

• Exact Mass: 192.06228073g/mol
• Monoisotopic Mass: 192.06228073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine

Introduction to 5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine (CAS No. 1260783-73-0)

5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1260783-73-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a pyrimidine core substituted with an aminomethyl group at the 5-position and a trifluoromethyl group at the 4-position, alongside an amine functionality at the 2-position. The structural arrangement of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for the development of biologically active agents.

The trifluoromethyl group is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the aminomethyl moiety introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives. The presence of both an amine and an amide-like functionality at the 2-position further expands its synthetic versatility, allowing for diverse modifications that can fine-tune its pharmacological profile.

Recent advancements in medicinal chemistry have highlighted the potential of pyrimidine derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications at the 4-position of pyrimidine rings can significantly influence receptor binding kinetics. The incorporation of a trifluoromethyl group into this position has been particularly effective in improving selectivity against off-target proteins, a critical factor in minimizing side effects. Similarly, the aminomethyl substituent at the 5-position provides a handle for conjugation with other bioactive molecules or for further derivatization to explore new pharmacological pathways.

In light of these attributes, 5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine has garnered attention as a versatile intermediate in drug discovery programs. Researchers have leveraged its structural features to develop novel compounds targeting areas such as oncology, inflammation, and infectious diseases. For example, recent publications suggest that derivatives of this compound exhibit promising inhibitory activity against certain kinases implicated in cancer progression. The ability to modify both the aminomethyl and trifluoromethyl positions allows chemists to systematically optimize potency and selectivity.

The synthesis of 5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include nucleophilic substitution reactions to introduce the aminomethyl group, followed by halogenation and subsequent triflation to install the trifluoromethyl moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high chemical purity.

The biological activity of this compound is influenced by its ability to interact with specific enzymes and receptors. Computational modeling studies have been instrumental in predicting how structural variations affect binding affinity andADME (Absorption, Distribution, Metabolism, and Excretion) properties. For instance, molecular dynamics simulations have revealed that small changes around the trifluoromethyl group can alter binding modes within target proteins, providing insights into how to enhance drug efficacy. Such computational approaches are increasingly integral to modern drug design pipelines.

Preclinical studies have begun to explore the therapeutic potential of compounds derived from 5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine. Initial results indicate that certain analogs exhibit significant anti-inflammatory effects by modulating cytokine production pathways. Additionally, preclinical trials are underway to assess their efficacy in models of viral infections, where pyrimidine-based inhibitors have shown particular promise due to their ability to interfere with nucleic acid synthesis. These findings underscore the compound's relevance as a building block for next-generation therapeutics.

The role of 5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine extends beyond its use as an intermediate; it also serves as a model system for understanding structure-activity relationships (SAR) in pyrimidine chemistry. By systematically varying substituents at different positions on the ring system, researchers can gain insights into how structural features influence biological function. This knowledge is crucial for designing drugs that not only meet potency requirements but also exhibit favorable safety profiles.

As interest in fluorinated compounds grows due to their unique physicochemical properties,5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine exemplifies how strategic incorporation of fluorine atoms can enhance drug-like characteristics. The combination of an electron-withdrawing trifluoromethyl group with a nucleophilic aminomethyl moiety creates a versatile platform for further chemical exploration. Future research may focus on expanding this scaffold into novel therapeutic classes or exploring its potential in combination therapies where multiple targets are addressed simultaneously.

In conclusion,5-(Aminomethyl)-4-(trifluoromethyl)pyrimidin-2-amine(CAS No. 1260783-73-0) represents a compelling example of how molecular design principles can yield compounds with significant pharmaceutical potential. Its unique structural features enable diverse functionalization strategies, making it valuable for both academic research and industrial applications, while recent findings highlight its promise as a precursor for drugs targeting complex diseases, underscoring its importance in contemporary medicinal chemistry efforts.